Cas no 2172577-41-0 (methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane-1-carboxylate)

• Product Name: methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane-1-carboxylate
• CAS No: 2172577-41-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5945892
• PubChem ID: 165788744
• Update Time: 2025-05-26

methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane-1-carboxylate
• 2172577-41-0
• EN300-1633364

• Inchi： 1S/C12H21NO3/c1-16-10(14)11(4-2-3-5-11)12(15)6-8-13-9-7-12/h13,15H,2-9H2,1H3
• InChI Key： GIIWNOSMJRWRKO-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(C(=O)OC)CCCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane-1-carboxylate

Methyl 1-(4-Hydroxypiperidin-4-yl)Cyclopentane-1-Carboxylate: A Comprehensive Overview

Methyl 1-(4-Hydroxypiperidin-4-yl)Cyclopentane-1-Carboxylate, identified by the CAS number 2172577-41-0, is a compound of significant interest in contemporary chemical research and development. This compound, with its unique structure and potential applications, has garnered attention across various scientific disciplines, particularly in the fields of pharmacology and organic synthesis.

The molecular structure of methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane carboxylate comprises a cyclopentane ring substituted at position 1 with a methyl ester group and a piperidine ring bearing a hydroxyl group at position 4. This configuration not only imparts the compound with intriguing chemical properties but also positions it as a promising candidate for further exploration in drug design and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, which could be pivotal in treating conditions such as neurodegenerative diseases or inflammatory disorders. The hydroxypiperidine moiety, in particular, has been shown to exhibit interesting pharmacokinetic profiles, making it a valuable component in drug delivery systems.

In terms of synthesis, advancements in catalytic methods have enabled more efficient and scalable production of methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane carboxylate. Techniques such as asymmetric catalysis and green chemistry approaches have not only improved yield but also reduced environmental impact, aligning with current trends toward sustainable chemical practices.

The application of this compound extends beyond pharmacology into materials science, where its structural integrity and reactivity make it suitable for polymer synthesis and advanced material engineering. Its ability to form stable complexes under various conditions has opened new avenues for its use in creating high-performance materials for industrial applications.

As research continues to unfold, the potential of methyl 1-(4-hydroxypiperidin-4-yl)cyclopentane carboxylate remains vast and underexplored. Its unique properties and versatile applications underscore its importance as a focal point for future scientific endeavors.